Cas no 2034274-65-0 (1-(5-chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea
• CAS No: 2034274-65-0
• MF: C₁₉H₂₁ClN₄O₃
• MW: 388.848043203354
• CID: 5332792
• Update Time: 2025-10-17

1-(5-chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-3-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)urea
• 1-(5-chloro-2-methoxyphenyl)-3-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]urea
• 1-(5-chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea

• Inchi： 1S/C19H21ClN4O3/c1-12-9-13(2)24(23-12)16(18-5-4-8-27-18)11-21-19(25)22-15-10-14(20)6-7-17(15)26-3/h4-10,16H,11H2,1-3H3,(H2,21,22,25)
• InChI Key： CTBDATOJVCXQII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NCC(C1=CC=CO1)N1C(C)=CC(C)=N1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 498
• XLogP3: 3.1
• Topological Polar Surface Area: 81.3

Additional information on 1-(5-chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea

Introduction to 1-(5-Chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea (CAS No. 2034274-65-0)

1-(5-Chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea, also known by its CAS number 2034274-65-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of ureas and features a unique structural arrangement that includes a chlorinated and methoxylated phenyl group, a furan ring, and a substituted pyrazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The synthesis of 1-(5-Chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea typically involves multi-step reactions, including the formation of the urea linkage and the introduction of the various functional groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which is crucial for its potential commercialization as a pharmaceutical agent.

In terms of its biological activity, this compound has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that it exhibits significant anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are crucial mediators of inflammatory responses. This makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(5-Chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea has also shown promise in the field of oncology. Preclinical studies have indicated that it possesses antitumor activity by inducing apoptosis in cancer cells and inhibiting tumor growth. Specifically, it has been found to target key signaling pathways such as the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 1-(5-Chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea have also been investigated to ensure its suitability for clinical applications. Studies have shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-Chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea. Early-phase clinical trials have demonstrated promising results, with patients showing significant improvements in disease symptoms and biomarker levels. These findings provide strong evidence for its continued development and potential approval as a new drug.

In conclusion, 1-(5-Chloro-2-methoxyphenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-y l)ethyl]urea (CAS No. 2034274-65 -0) is a multifaceted compound with significant potential in both anti-inflammatory and antitumor therapies. Its unique chemical structure and favorable biological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.